Cas no 2763890-12-4 ((3R)-3-(3-nitrophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: (3R)-3-(3-nitrophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 2763890-12-4
• MF: C₁₃H₁₄N₂O₆
• MW: 294.260063648224
• CID: 5559215
• PubChem ID: 165997943
• Update Time: 2025-10-31

(3R)-3-(3-nitrophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(3-nitrophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 2763890-12-4
• EN300-37343056

• Inchi： 1S/C13H14N2O6/c1-2-6-21-13(18)14-11(8-12(16)17)9-4-3-5-10(7-9)15(19)20/h2-5,7,11H,1,6,8H2,(H,14,18)(H,16,17)/t11-/m1/s1
• InChI Key： PMOTUNRLIRCKEP-LLVKDONJSA-N
• SMILES： O(CC=C)C(N[C@H](CC(=O)O)C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 294.08518617g/mol
• Monoisotopic Mass: 294.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 121Ų

Additional information on (3R)-3-(3-nitrophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Comprehensive Overview of (3R)-3-(3-nitrophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2763890-12-4)

(3R)-3-(3-nitrophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2763890-12-4) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This chiral molecule features a 3-nitrophenyl group and a prop-2-en-1-yloxy carbonyl moiety, making it a valuable intermediate for synthesizing bioactive molecules. Its unique structure has garnered attention in drug discovery, particularly for targeting enzyme inhibition and receptor modulation.

The compound's nitrophenyl group contributes to its electron-withdrawing properties, which are critical in designing prodrugs or enzyme substrates. Researchers are increasingly exploring its applications in peptide synthesis and small-molecule therapeutics, aligning with the growing demand for precision medicine. Recent studies highlight its role in modulating inflammatory pathways, a hot topic in autoimmune disease research.

From a synthetic chemistry perspective, (3R)-3-(3-nitrophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid exemplifies the convergence of stereoselective synthesis and green chemistry. Its allyloxycarbonyl (Alloc) protecting group is particularly noteworthy, as it offers compatibility with modern solid-phase peptide synthesis (SPPS) techniques. This aligns with the industry's shift toward sustainable and efficient methodologies.

The compound's CAS No. 2763890-12-4 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its chiral center at the 3-position makes it a candidate for asymmetric catalysis, a trending area in synthetic organic chemistry. Additionally, its carboxylic acid functionality enables facile derivatization, a feature leveraged in bioconjugation and prodrug design.

In the context of AI-driven drug discovery, (3R)-3-(3-nitrophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid has been flagged in computational screenings for its drug-likeness properties. Its LogP and hydrogen bonding capacity align with Lipinski's rule of five, making it a promising scaffold for oral bioavailability optimization—a key focus in modern pharma R&D.

Quality control of this compound involves advanced analytical techniques like HPLC and chiral chromatography, ensuring enantiomeric purity for research applications. The rise of continuous flow chemistry has further streamlined its production, addressing scalability challenges in preclinical development.

As the scientific community prioritizes fragment-based drug design (FBDD), this compound's modular structure offers versatility for molecular hybridization. Its nitroaromatic segment is also being investigated for photoaffinity labeling, a technique gaining traction in target identification studies.

In summary, (3R)-3-(3-nitrophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid represents a multifaceted tool for medicinal chemists, bridging traditional synthesis with cutting-edge therapeutic innovation. Its CAS No. 2763890-12-4 serves as a pivotal identifier in global chemical databases, underscoring its interdisciplinary importance.